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Compound of Interest

Compound Name:
(R)-(4-Benzylmorpholin-2-

yl)methanol hydrochloride

Cat. No.: B13652743

Get Quote

Executive Summary & Chemical Identity
(R)-4-benzyl-2-(hydroxymethyl)morpholine Hydrochloride is a critical chiral heterocyclic building

block used primarily in the synthesis of Neurokinin-1 (NK1) receptor antagonists (e.g.,

Aprepitant, Fosaprepitant) and norepinephrine reuptake inhibitors. Its value lies in the rigid

morpholine core which, when chirally pure, directs the pharmacophore vectors of the final drug

candidate with high precision.
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Property Specification

Common Name (R)-4-benzyl-2-(hydroxymethyl)morpholine HCl

CAS Number (Free Base) 943442-96-4

CAS Number (S-Enantiomer) 132073-82-6

IUPAC Name
[(2R)-4-benzylmorpholin-2-yl]methanol

hydrochloride

Molecular Formula C₁₂H₁₇NO₂ · HCl

Molecular Weight 243.73 g/mol (Salt); 207.27 g/mol (Base)

Chirality (R)-Configuration at C2 position

Appearance White to off-white crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in ether.

Structural Analysis & Stereochemistry
The pharmacological potency of morpholine-based drugs often hinges on the absolute

configuration of the C2 substituent.

Conformation: The morpholine ring typically adopts a chair conformation. In the (R)-isomer,

the 2-hydroxymethyl group prefers an equatorial position to minimize 1,3-diaxial interactions,

stabilizing the structure.

Salt Formation: The nitrogen atom at position 4 is the site of protonation. In the HCl salt form,

this nitrogen becomes quaternary (ammonium), significantly increasing water solubility and

shelf-stability compared to the oil-based free amine.

Benzyl Protection: The N-benzyl group acts as a robust protecting group that is stable under

basic and nucleophilic conditions but can be removed via catalytic hydrogenolysis (Pd/C, H₂)

to yield the free secondary amine for further diversification.
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The synthesis of the (R)-enantiomer requires a route that preserves chiral integrity. The most

authoritative industrial method utilizes (S)-Epichlorohydrin as the chiral pool starter. Note that

the Cahn-Ingold-Prelog (CIP) priority changes during ring closure, meaning (S)-epichlorohydrin

yields the (R)-morpholine derivative.
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Figure 1: Convergent synthesis pathway for (R)-4-benzyl-2-(hydroxymethyl)morpholine.

Detailed Experimental Protocol
Objective: Synthesis of (R)-4-benzyl-2-(hydroxymethyl)morpholine HCl from (S)-

epichlorohydrin.

Reagents:

(S)-Epichlorohydrin (>99% ee)

N-Benzyl-2-aminoethanol

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

Solvents: Methanol, Toluene, Diethyl Ether, HCl (gas or ethereal solution).

Step-by-Step Methodology:

Coupling (Ring Opening):

Charge a reactor with N-benzyl-2-aminoethanol (1.0 eq) and methanol (5 vol).
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Cool to 0–5°C.

Add (S)-epichlorohydrin (1.1 eq) dropwise over 1 hour. Rationale: Slow addition prevents

polymerization and controls exotherm.

Allow the mixture to warm to room temperature (20–25°C) and stir for 12–16 hours.

Checkpoint: Monitor by TLC or LC-MS for disappearance of amine. The intermediate

formed is the linear chlorohydrin.

Cyclization (Ring Closure):

Cool the reaction mixture to 0°C.

Add pulverized KOH (2.5 eq) or 50% NaOH solution.

Heat to 45–50°C for 4–6 hours. Mechanism: The alkoxide generated attacks the carbon

bearing the chloride in an intramolecular S_N2 reaction, forming the morpholine ring.

Purification: Quench with water, extract into Toluene or DCM. Wash organic layer with

brine, dry over MgSO₄, and concentrate to yield the crude oil (Free Base).

Salt Formation (Hydrochlorination):

Dissolve the crude oil in dry Diethyl Ether or Isopropanol.

Cool to 0°C.

Bubble dry HCl gas or add HCl in dioxane/ether dropwise until pH < 3.

The (R)-4-benzyl-2-(hydroxymethyl)morpholine HCl will precipitate as a white solid.

Filter, wash with cold ether, and dry under vacuum.

Characterization & Quality Control
To validate the structure and purity, the following analytical parameters are standard.
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Nuclear Magnetic Resonance (NMR)
Nucleus Solvent

Expected Signals
(δ ppm)

Assignment

¹H NMR DMSO-d₆ 7.30–7.45 (m, 5H) Aromatic (Benzyl)

4.30 (s, 2H)
Benzyl CH₂ (N-CH₂-

Ph)

3.80–4.00 (m, 3H)
Morpholine ring (O-

CH) + CH₂-OH

3.50–3.70 (m, 2H)
Morpholine ring (O-

CH₂)

2.60–3.20 (m, 4H)
Morpholine ring (N-

CH₂)

10.5–11.0 (br s, 1H)
NH⁺ (Ammonium

proton)

Chiral Purity (HPLC)
Column: Chiralcel OD-H or AD-H.

Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

Detection: UV @ 210 nm or 254 nm.

Requirement: Enantiomeric Excess (ee) > 98% is typically required for API synthesis.

Applications in Drug Discovery
This specific enantiomer is a "privileged scaffold" in medicinal chemistry.

NK1 Receptor Antagonists: The (R)-2-hydroxymethyl morpholine core is a direct precursor to

the morpholine ring found in Aprepitant (Emend) and Fosaprepitant. The hydroxymethyl

group is often oxidized to an aldehyde or carboxylic acid, or etherified (as in Aprepitant) to

link with fluorophenyl groups.
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Reuptake Inhibitors: Analogues are used in the development of selective norepinephrine

reuptake inhibitors (NRI) for depression and neuropathic pain.

Chiral Resolution Agents: The free base can serve as a chiral base for resolving acidic

racemates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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